Cas no 5328-96-1 (3-(2-aminophenyl)-2-phenylacrylic Acid)

3-(2-aminophenyl)-2-phenylacrylic Acid structure
5328-96-1 structure
Product Name:3-(2-aminophenyl)-2-phenylacrylic Acid
CAS No:5328-96-1
MF:C15H13NO2
MW:239.269223928452
CID:1581548
Update Time:2024-08-24

3-(2-aminophenyl)-2-phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-aminophenyl)-2-phenylacrylic Acid
    • (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile
    • ZINC04826498
    • 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure
    • NSC287555
    • 3c-(2-amino-phenyl)-2-phenyl-acrylic acid
    • ST50556610
    • (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile
    • (Z)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)acrylonitrile; ZINC04826498; 3c-(2-Amino-phenyl)-2-phenyl-acrylsaeure; NSC287555; 3c-(2-amino-phenyl)-2-phenyl-acrylic acid; ST50556610; (2E)-3-(4-chlorophenyl)-2-(4-methoxyphenyl)prop-2-enenitrile;
    • Benzeneacetic acid, α-[(2-aminophenyl)methylene]-
    • Inchi: 1S/C15H13NO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,16H2,(H,17,18)
    • InChI Key: XCTOVUZGSGGMPY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C1=CC=CC=C1)=CC1=CC=CC=C1N

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Tautomer Count: 4
  • Surface Charge: 0

Experimental Properties

  • Density: 1.318
  • Melting Point: 184-185 °C
  • Boiling Point: 392.6±30.0 °C(Predicted)
  • Refractive Index: 1.592
  • PSA: 63.32
  • LogP: 3.47520
  • pka: 4.08±0.10(Predicted)
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